Cas no 2171761-38-7 (4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic acid)

• Product Name: 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic acid
• CAS No: 2171761-38-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6097545
• PubChem ID: 165569953
• Update Time: 2025-07-24

4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic acid
• 2171761-38-7
• 4-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]azetidin-3-yl}butanoic acid
• EN300-1580994

• Inchi： 1S/C28H34N2O5/c1-3-18(2)26(27(33)30-15-19(16-30)9-8-14-25(31)32)29-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24,26H,3,8-9,14-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： BTXLHEKXJJCXNF-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic acid

Professional Introduction to 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic Acid (CAS No. 2171761-38-7)

4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic acid, identified by its CAS number 2171761-38-7, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug discovery and development. The intricate structure of this molecule, characterized by its multi-functional groups, makes it a subject of intense research interest.

The molecular framework of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic acid incorporates several key features that contribute to its potential biological activity. The presence of a fluorene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, serves as a crucial pharmacophore, enhancing the compound's solubility and stability while also influencing its interaction with biological targets. Additionally, the azetidinone ring and the butanoic acid side chain contribute to the molecule's overall pharmacokinetic profile, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The structure of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic acid aligns well with current trends in medicinal chemistry, where the integration of multiple functional groups is designed to optimize biological activity. This approach has led to the discovery of several compounds that exhibit remarkable properties in preclinical studies.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have suggested that molecules with similar structural motifs may interfere with key enzymatic pathways involved in inflammation and cancer progression. The (9H-fluoren-9-yl)methoxycarbonyl group, in particular, has been shown to modulate the activity of enzymes such as kinases and proteases, which are often dysregulated in disease states.

The synthesis of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-yl}butanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful assembly of various building blocks, including amino acids and heterocyclic compounds. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in disease pathways. For example, it has shown potential in inhibiting cyclin-dependent kinases (CDKs), which are known to play a crucial role in cell cycle regulation. By modulating CDK activity, this compound may offer a novel therapeutic strategy for conditions such as cancer.

The pharmacological profile of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylazetidin-3-ybutoic acid is further enhanced by its favorable pharmacokinetic properties. The presence of the butanoic acid moiety contributes to good oral bioavailability, while the fluorene group enhances metabolic stability. These characteristics make it an ideal candidate for further development into a drug candidate.

Ongoing research is focused on elucidating the detailed mechanism of action of this compound. By understanding how it interacts with biological targets at the molecular level, researchers can optimize its design for improved efficacy and safety. Additionally, computational modeling techniques are being employed to predict how modifications to its structure might influence its biological activity.

The development of novel pharmaceuticals is a complex and multifaceted process that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing new compounds, while biologists and pharmacologists contribute their expertise to evaluate their biological activity and pharmacokinetic properties. This interdisciplinary approach is essential for translating laboratory discoveries into effective treatments for patients.

In conclusion, 4-{1--{((9H-fluoren--{9}-y)methoxycarbonyl)amino)--{3--methylpentanoylazetidin--{3}-y)}butanoic acid (CAS No. 2171761--38--7) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and promising biological activity make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for addressing unmet medical needs.